Cas no 786660-96-6 (4-(2,3-Dimethylphenoxy)-1-(piperidin-1-yl)butan-1-one)

• Product Name: 4-(2,3-Dimethylphenoxy)-1-(piperidin-1-yl)butan-1-one
• CAS No: 786660-96-6
• MF: C₁₇H₂₅NO₂
• MW: 275.38590502739
• CID: 5555074
• PubChem ID: 1575106
• Update Time: 2025-05-26

4-(2,3-Dimethylphenoxy)-1-(piperidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• SR-01000288938-1
• 786660-96-6
• VU0509216-1
• SR-01000288938
• F3099-3615
• 4-(2,3-dimethylphenoxy)-1-piperidin-1-ylbutan-1-one
• STL456080
• AKOS002242532
• 4-(2,3-dimethylphenoxy)-1-(piperidin-1-yl)butan-1-one
• 4-(2,3-Dimethylphenoxy)-1-(piperidin-1-yl)butan-1-one

• Inchi： 1S/C17H25NO2/c1-14-8-6-9-16(15(14)2)20-13-7-10-17(19)18-11-4-3-5-12-18/h6,8-9H,3-5,7,10-13H2,1-2H3
• InChI Key： MQGIBHFGCRLOCJ-UHFFFAOYSA-N
• SMILES： O=C(CCCOC1C=CC=C(C)C=1C)N1CCCCC1

Computed Properties

• Exact Mass: 275.188529040g/mol
• Monoisotopic Mass: 275.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(2,3-Dimethylphenoxy)-1-(piperidin-1-yl)butan-1-one

Introduction to 4-(2,3-Dimethylphenoxy)-1-(piperidin-1-yl)butan-1-one (CAS No. 786660-96-6) and Its Emerging Applications in Chemical Biology

The compound 4-(2,3-Dimethylphenoxy)-1-(piperidin-1-yl)butan-1-one, identified by the CAS number 786660-96-6, represents a significant advancement in the field of chemical biology. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular research. The presence of both a dimethylphenoxy moiety and a piperidin-1-yl substituent imparts distinct pharmacological properties, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that leverage complex structural motifs to modulate biological pathways. The 4-(2,3-Dimethylphenoxy)-1-(piperidin-1-yl)butan-1-one structure exemplifies this trend, combining elements that are known to enhance binding affinity and selectivity. Specifically, the dimethylphenoxy group is often associated with improved metabolic stability, while the piperidin-1-yl moiety is frequently employed to enhance solubility and bioavailability. These features make the compound particularly attractive for the design of next-generation therapeutics.

Recent studies have highlighted the compound's potential in addressing various therapeutic challenges. For instance, researchers have explored its interactions with proteins involved in neurodegenerative diseases, where its ability to modulate kinase activity has shown promise. The dimethylphenoxy group's role in stabilizing the molecule's conformation has been particularly noted, facilitating targeted interactions with biological targets. Additionally, preliminary data suggest that the piperidin-1-yl substituent may contribute to enhanced blood-brain barrier penetration, a critical factor for treatments targeting central nervous system disorders.

The compound's synthesis has also been a subject of interest in synthetic chemistry circles. The multi-step process involves strategic functional group transformations that highlight the versatility of modern organic synthesis techniques. Researchers have reported efficient routes that minimize side reactions and maximize yield, underscoring the feasibility of large-scale production. This aspect is crucial for translating laboratory findings into clinical applications, where scalability and cost-effectiveness are paramount.

From a computational chemistry perspective, molecular modeling studies have provided valuable insights into the compound's binding mechanism. The interaction between the dimethylphenoxy and piperidin-1-yl groups with their respective targets has been meticulously analyzed using advanced docking algorithms. These simulations have not only confirmed the predicted pharmacophores but also identified potential optimization strategies to enhance efficacy. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling rapid screening and validation of candidate molecules.

The compound's potential extends beyond traditional pharmaceutical applications. Researchers are investigating its utility in chemical probes for biomarker discovery, where its ability to selectively interact with specific biological pathways could accelerate drug target identification. Furthermore, its structural features make it a suitable scaffold for generating derivatives with tailored properties. This flexibility underscores its importance as a building block in medicinal chemistry.

Emerging data also suggest that 4-(2,3-Dimethylphenoxy)-1-(piperidin-1-yl)butan-1-one may exhibit properties relevant to anti-inflammatory therapies. The modulation of inflammatory pathways by small molecules has long been a focus in drug development, and this compound's unique structure provides a promising starting point for further investigation. Preclinical studies are underway to evaluate its efficacy in models of chronic inflammation, with initial results being encouraging.

The safety profile of any potential therapeutic agent is paramount, and 4-(2,3-Dimethylphenoxy)-1-(piperidin-1-yl)butan-1-one has undergone rigorous assessment in vitro and in vivo. Early toxicology studies have revealed no significant adverse effects at relevant doses, suggesting good tolerability. However, comprehensive clinical trials are necessary to confirm these findings and establish safe dosing regimens for human use.

The integration of machine learning and artificial intelligence into drug discovery has transformed how compounds like this are developed and optimized. Predictive models have been trained on vast datasets to identify promising candidates based on structural features alone. The unique combination of atoms in 4-(2,3-Dimethylphenoxy)-1-(piperidin-1-yl)butan-1-one aligns well with these models' predictions for bioactivity, reinforcing its significance as a lead compound.

Future directions for research on this compound include exploring its role in synergistic drug regimens. Combining it with other agents may enhance therapeutic outcomes by targeting multiple pathways simultaneously. Additionally, investigating its interactions with nucleic acids could open new avenues for applications in gene therapy or cancer treatment.

In conclusion,4-(2,3-Dimethylphenoxy)-1-(piperidin-1-yl)butan-1-one (CAS No. 786660-96-6) stands as a testament to the innovative spirit driving modern chemical biology research. Its unique structure offers multifaceted opportunities for therapeutic development across various disease areas. As ongoing studies continue to uncover its full potential,this compound is poised to play a pivotal role in shaping the future of medicine.